N1-(2-cyanophenyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]oxamide
• InChI: InChI=1S/C18H17N3O4/c19-10-12-4-1-2-5-14(12)21-17(23)16(22)20-11-18(24)8-3-6-15-13(18)7-9-25-15/h1-2,4-5,7,9,24H,3,6,8,11H2,(H,20,22)(H,21,23)
• InChI Key: GBSQBJZRXWDGBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)C(=O)NC3=CC=CC=C3C#N)O
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

N1-(2-cyanophenyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
BenchChem offers high-quality N1-(2-cyanophenyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-cyanophenyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

• Novel Synthetic Pathways : Research on similar compounds, such as cyclic dipeptidyl ureas and various heterocyclic analogs, involves innovative synthetic methodologies that can be applied to the design and synthesis of new pharmaceuticals. For example, the development of pseudopeptidic triazines composed of different amino acids showcases advanced synthetic routes that could potentially be applied to the synthesis of "N1-(2-cyanophenyl)-N2-[(4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl]oxalamide" for medicinal chemistry applications (Sañudo et al., 2006).

• Chemo-selective Ligand Design : The exploration of heteroleptic NHC cycloplatinated complexes indicates the role of similar compounds in the development of selective ligands for metal complexes, which are pivotal in catalysis and as potential therapeutic agents. The detailed characterization of these complexes provides a foundation for designing novel ligands with specific reactivity and selectivity profiles (Fuertes et al., 2015).

Biochemical Applications

• Mechanistic Studies in Biochemistry : The synthesis and characterization of benzothiazole and benzoquinone derivatives highlight the importance of structural analogs in understanding biochemical pathways and mechanisms. Such studies can contribute to the development of new diagnostic tools and therapeutic strategies targeting specific biochemical processes (Chua et al., 2000).

• Environmental and Health Implications : The transformation products of UV filters like 2,4-dihydroxybenzophenone during chlorination treatment point to the environmental and health impacts of chemical transformations. Research in this area can inform the safe design and disposal of chemical compounds to minimize harmful by-products (Sun et al., 2019).